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Compound of Interest

Compound Name: 1,10-Decanediol dimethacrylate

Cat. No.: B1580941

Essential Safety and Handling Guide for 1,10-
Decanediol Dimethacrylate

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides immediate, essential safety and logistical
information for handling 1,10-Decanediol dimethacrylate (CAS 6701-13-9), a hydrophobic,
long-chain diacrylate monomer. Adherence to these procedures is critical for minimizing risk
and ensuring safe operational and disposal practices.

Core Hazards: 1,10-Decanediol dimethacrylate is classified as a combustible irritant and a
potential skin sensitizer.[1] Like other acrylates, direct contact with the liquid monomer can
cause skin and eye irritation, and repeated exposure may lead to allergic skin reactions.[2][3]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is the primary defense against exposure. The following table
summarizes the recommended PPE for handling 1,10-Decanediol dimethacrylate.
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Protection Type

Recommended Equipment

Rationale

Eye and Face Protection

Chemical safety goggles with

side shields or a face shield.

Protects against splashes of
the liquid that can cause

serious eye irritation.[2]

Hand Protection

Nitrile gloves. Double gloving

is recommended.

Prevents skin contact, which
can cause irritation and
sensitization.[3][4]
Methacrylate monomers can
penetrate latex and vinyl

gloves quickly.[4]

Body Protection

Laboratory coat.

Protects against incidental skin
contact and contamination of

personal clothing.

Respiratory Protection

Use in a well-ventilated area,
preferably within a chemical

fume hood.

Minimizes the inhalation of any

vapors or mists.[1][2]

Operational Plan: Handling and Storage

Engineering Controls:

o Ventilation: Always handle 1,10-Decanediol dimethacrylate in a well-ventilated area. A

chemical fume hood is recommended to control exposure.[1][2]

o Eyewash and Safety Shower: Ensure that an emergency eyewash station and safety shower
are readily accessible and have been recently tested.[2][5]

Handling Procedures:
o Review the Safety Data Sheet (SDS) before use.
» Don the appropriate PPE as outlined in the table above.

e Avoid direct contact with the skin, eyes, and clothing.[5]
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» Dispense the liquid carefully to avoid splashing.
e Wash hands thoroughly after handling.[5]
Storage:

o Store in a cool, dry, and dark place, away from direct sunlight and heat sources.[2] The
recommended storage temperature is between 2-8°C.[6]

o Keep the container tightly closed to prevent contamination and potential polymerization.[6][7]

» Store separately from incompatible materials such as strong oxidizing agents, acids, and
bases.[2]

Emergency Procedures

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes while removing contaminated clothing.[8] Seek medical attention if irritation
persists.

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, lifting
the upper and lower eyelids occasionally.[5] Seek immediate medical attention.

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention if symptoms persist.[7]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[7][9]

Disposal Plan

The disposal of 1,10-Decanediol dimethacrylate must comply with all federal, state, and local
regulations.[8]

o Waste Characterization: As a chemical waste generator, you are responsible for determining
if the waste is classified as hazardous.[8][9]
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o Containerization: Collect waste in a suitable, properly sealed, and clearly labeled container.
The label should include "Hazardous Waste," the full chemical name, and the accumulation
start date.[9]

e Segregation: Do not mix with other waste streams unless permitted by your institution's
hazardous waste management plan.[9]

o Licensed Disposal: Arrange for the collection and disposal of the chemical waste through a
licensed hazardous waste disposal company.[9]

Experimental Workflow for Handling 1,10-Decanediol Dimethacrylate
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Caption: A procedural workflow for the safe handling of 1,10-Decanediol dimethacrylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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